![molecular formula C23H28N4O3 B2476268 N-cyclohexyl-3-(2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)propanamide CAS No. 1326835-30-6](/img/structure/B2476268.png)
N-cyclohexyl-3-(2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)propanamide
Description
N-cyclohexyl-3-(2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)propanamide is a useful research compound. Its molecular formula is C23H28N4O3 and its molecular weight is 408.502. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Anti-inflammatory Agents
- Synthesis and Biological Evaluation of Derivatives: A study reported the preparation of a series of pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives, evaluated for their antimicrobial and anti-inflammatory activities. These compounds were synthesized using a multi-component cyclo-condensation reaction and showed promising results as antimicrobial and anti-inflammatory agents (Kendre, Landge, & Bhusare, 2015).
Anticancer Agents
- Cytotoxicity and Topoisomerase IIα Inhibitory Activity: Another research effort focused on the design, synthesis, and evaluation of pyrazole derivatives for their cytotoxicity against cancer cell lines and inhibitory activity against human topoisomerase IIα. These compounds displayed significant cytotoxicity and potential as anticancer agents, with one compound showing superior activity across several cancer cell lines (Alam et al., 2016).
Structural Studies
- Crystallographic Analysis: A study on 1-Cyclohexyl-5-(4-methoxyphenyl)-1H-pyrazole-4-carboxylic acid provided detailed crystallographic analysis, offering insights into the molecular and crystal structure of a related compound. Such studies are fundamental for understanding the physicochemical properties and potential biological interactions of similar compounds (Fun et al., 2011).
Pyrazolopyrimidines Synthesis
- Efficient Synthesis Methods: Research on the efficient synthesis of pyrazolo[3,4-d]pyrimidines highlights the development of novel synthetic methodologies, which are crucial for the production and study of related compounds for various scientific applications (Tsai et al., 2018).
properties
IUPAC Name |
N-cyclohexyl-3-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28N4O3/c1-2-30-19-10-8-17(9-11-19)20-16-21-23(29)26(14-15-27(21)25-20)13-12-22(28)24-18-6-4-3-5-7-18/h8-11,14-16,18H,2-7,12-13H2,1H3,(H,24,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RDDZAZTURUMDJT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CCC(=O)NC4CCCCC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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